Cas no 652982-15-5 (1H-Imidazole-5-carboxylic acid, 2-bromo-1-pentyl-, methyl ester)

• Product Name: 1H-Imidazole-5-carboxylic acid, 2-bromo-1-pentyl-, methyl ester
• CAS No: 652982-15-5
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 1688900
• Update Time: 2024-09-03

1H-Imidazole-5-carboxylic acid, 2-bromo-1-pentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 2-bromo-1-pentyl-, methyl ester

• Inchi： 1S/C10H15BrN2O2/c1-3-4-5-6-13-8(9(14)15-2)7-12-10(13)11/h7H,3-6H2,1-2H3
• InChI Key： MHMHEIOXMATLNW-UHFFFAOYSA-N
• SMILES： C1(Br)N(CCCCC)C(C(OC)=O)=CN=1

Computed Properties

• Exact Mass: 274.03175

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 362.3±34.0 °C(Predicted)
• PSA: 44.12
• pka: 1.12±0.34(Predicted)